methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(N-(4-ethoxyphenyl)sulfonyl-4-fluoroanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C24H23FN2O6S/c1-3-33-19-12-14-20(15-13-19)34(30,31)27(18-10-8-17(25)9-11-18)16-23(28)26-22-7-5-4-6-21(22)24(29)32-2/h4-15H,3,16H2,1-2H3,(H,26,28)
• InChI Key: YFLBGHFSQGDRCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=CC=C2C(=O)OC)C3=CC=C(C=C3)F
• Molecular Formula: C24H23FN2O6S
• Molecular Weight: 486.5 g/mol

Description

Methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and biochemistry.

Mechanism of Action

The mechanism of action of methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A involves the inhibition of specific enzymes involved in various cellular processes, including cell growth and inflammation. Specifically, methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A inhibits the activity of proteasomes, which are responsible for degrading proteins in cells. By inhibiting proteasome activity, methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A can induce apoptosis in cancer cells and reduce inflammation in cells.
Biochemical and Physiological Effects:
methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A has been shown to have various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. Additionally, methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A has been shown to have neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A is its potential applications in various fields, including medicine and biochemistry. Additionally, the synthesis method for methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A is relatively straightforward, making it accessible to researchers. However, one of the limitations of methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A. One potential direction is to further investigate its potential applications in cancer treatment, particularly in combination with other anti-cancer drugs. Additionally, research can focus on the development of new synthesis methods for methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A, which can improve its accessibility to researchers. Finally, research can focus on the development of new derivatives of methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A, which can have improved properties and applications.
Conclusion:
In conclusion, methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and biochemistry. Its synthesis method is relatively straightforward, and it has been shown to have various properties, including anti-cancer, anti-inflammatory, and neuroprotective properties. While there are limitations to its use, there are several future directions for research on methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A that can further explore its potential applications.

Synthesis Methods

Methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A is synthesized through a multistep process that involves the reaction of various reagents, including glycine, benzoic acid, and sulfonyl chloride. The synthesis method involves the use of various techniques, including column chromatography, recrystallization, and NMR spectroscopy, to purify and characterize the final product.

Scientific Research Applications

Methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A has been studied extensively for its potential applications in various fields, including medicine and biochemistry. One of the most promising applications of methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A is in the treatment of cancer. Studies have shown that methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, methyl 2-{[N-[(4-ethoxyphenyl)sulfonyl]-N-(4-fluorophenyl)glycyl]amino}benzoate A has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.